
physical and chemical properties of 3-Chloro-
1,8-naphthyridine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Chloro-1,8-naphthyridine

Cat. No.: B1589327 Get Quote

An In-Depth Technical Guide to 3-Chloro-1,8-naphthyridine: Properties, Synthesis, and

Reactivity

Introduction
3-Chloro-1,8-naphthyridine is a heterocyclic aromatic compound built upon the 1,8-

naphthyridine scaffold. This core structure, composed of two fused pyridine rings, is recognized

as a "privileged structure" in medicinal chemistry due to its frequent appearance in biologically

active compounds.[1][2][3] The presence of a chlorine atom at the 3-position renders the

molecule an exceptionally versatile synthetic intermediate. This guide offers a comprehensive

exploration of the physical and chemical properties of 3-Chloro-1,8-naphthyridine, detailing its

synthesis, key chemical transformations, and spectroscopic signature, providing researchers

and drug development professionals with a foundational understanding of this important

building block.

Physicochemical and Spectroscopic Properties
The inherent properties of 3-Chloro-1,8-naphthyridine dictate its behavior in chemical

reactions and biological systems. A summary of its key characteristics is provided below.
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Property Value Source/Comment

Molecular Formula C₈H₅ClN₂ PubChem CID: 11686962[4]

Molecular Weight 164.59 g/mol Calculated

Appearance
Expected to be a solid at room

temperature.

Based on related

naphthyridine compounds.[5]

Melting Point

Data not widely reported;

requires experimental

determination.

The parent 1,8-naphthyridine

melts at 98-99 °C.[5]

Solubility

Generally soluble in polar

organic solvents like DMSO

and DMF.

Inferred from the general

properties of naphthyridines.[6]

pKa Data not available.
The pKa of the parent 1,5-

Naphthyridine is 2.91.[6]

Calculated XlogP 2.1 PubChemLite[4]

Spectroscopic Profile
Spectroscopic analysis is critical for the structural confirmation of 3-Chloro-1,8-naphthyridine.

¹H NMR: The proton NMR spectrum is expected to show five distinct signals in the aromatic

region (typically δ 7.0-9.0 ppm). The protons on the pyridine ring without the chlorine will

exhibit characteristic coupling patterns. Protons adjacent to the nitrogen atoms will be the

most deshielded.

¹³C NMR: The carbon NMR spectrum will display signals for the eight carbon atoms of the

naphthyridine core. Carbons bonded to nitrogen or chlorine will have distinct chemical shifts.

Mass Spectrometry: The mass spectrum will exhibit a characteristic isotopic pattern for a

molecule containing one chlorine atom. Two major peaks will be observed for the molecular

ion: [M]⁺ and [M+2]⁺, with a relative intensity ratio of approximately 3:1.[7] The monoisotopic

mass is 164.01413 Da.[4]
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Infrared (IR) Spectroscopy: Key absorption bands would include C=N and C=C stretching

vibrations characteristic of the aromatic heterocyclic system, as well as a C-Cl stretching

frequency.

Synthesis of 3-Chloro-1,8-naphthyridine
A common and effective method for synthesizing the chloro-1,8-naphthyridine core involves the

Vilsmeier-Haack reaction. This reaction utilizes a phosphorus oxychloride (POCl₃) and

dimethylformamide (DMF) mixture to achieve cyclization and chlorination in a single pot.

Synthetic Workflow: Vilsmeier-Haack Cyclization
The synthesis starts from N-(pyridin-2-yl)acetamide, which undergoes an electrophilic

cyclization directed by the Vilsmeier reagent (formed from POCl₃ and DMF). This process not

only forms the second pyridine ring but also introduces a chlorine atom.
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Step 1: Vilsmeier Reagent Formation

Step 2: Cyclization & Chlorination

DMF

Vilsmeier Reagent
[ClCH=N(Me)₂]⁺PO₂Cl₂⁻

+ POCl₃

POCl₃

Cyclized Intermediate

N-(pyridin-2-yl)acetamide

+ Vilsmeier Reagent

3-Chloro-1,8-naphthyridine

Chlorination & Aromatization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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